2-{5-[(2-amino-2-oxoethyl)thio]-4-ethyl-4H-1,2,4-triazol-3-yl}-N-(2,5-dimethylphenyl)acetamide

• IUPAC Name: 2-[5-(2-amino-2-oxoethyl)sulfanyl-4-ethyl-1,2,4-triazol-3-yl]-N-(2,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C16H21N5O2S/c1-4-21-14(19-20-16(21)24-9-13(17)22)8-15(23)18-12-7-10(2)5-6-11(12)3/h5-7H,4,8-9H2,1-3H3,(H2,17,22)(H,18,23)
• InChI Key: GXMBDKUJYXFALB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)N)CC(=O)NC2=C(C=CC(=C2)C)C
• Molecular Formula: C16H21N5O2S
• Molecular Weight: 347.4 g/mol

Description

2-{5-[(2-amino-2-oxoethyl)thio]-4-ethyl-4H-1,2,4-triazol-3-yl}-N-(2,5-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C16H21N5O2S and its molecular weight is 347.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 347.14159610 g/mol and the complexity rating of the compound is 450. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Radiosynthesis for Metabolism and Mode of Action Studies : (Latli & Casida, 1995) discussed the synthesis of related compounds for high-specific-activity studies on metabolism and mode of action. This highlights the compound's utility in radiosynthesis, enabling detailed biochemical pathway studies.

• Antibacterial Properties : The compound's derivatives have been explored for their antibacterial properties. (Shah et al., 2001) synthesized and evaluated various derivatives for activity against bacteria, indicating potential applications in developing new antibacterial agents.

• Heterocyclic Synthesis : A study by (Schmeyers & Kaupp, 2002) utilized similar compounds for the synthesis of various heterocycles, emphasizing their role in creating diverse organic structures with potential pharmaceutical applications.

• Cholinesterase Inhibition Studies : (Riaz et al., 2020) synthesized N-aryl derivatives of similar compounds for evaluating their inhibitory potential against cholinesterase enzymes. This research contributes to understanding how such compounds can be used in neurodegenerative disease studies.

• Synthesis of Pyridino Derivatives : (Hassneen & Abdallah, 2003) focused on the synthesis of related pyridino derivatives, which shows the compound's utility in the formation of complex organic structures with potential pharmacological uses.

• Cycloaddition Reactions in Heterocyclic Synthesis : The study by (Hunnur, Latthe & Badami, 2005) highlights the use of similar compounds in cycloaddition reactions, a key methodology in heterocyclic synthesis with broad implications in medicinal chemistry.

• Antitumor Activity Research : (Albratty, El-Sharkawy & Alam, 2017) synthesized novel derivatives and evaluated their antitumor activity, indicating the compound's relevance in cancer research.

• Polymer Hybrid Networks Synthesis : A study by (Batibay, Gunkara, Ocal & Arsu, 2020) utilized related compounds for creating polymer hybrid networks, suggesting applications in materials science.